Cas no 1956380-64-5 (2-Methoxy-6-(piperazin-1-ylmethyl)phenol 2HCl)

• Product Name: 2-Methoxy-6-(piperazin-1-ylmethyl)phenol 2HCl
• CAS No: 1956380-64-5
• MF: C₁₂H₂₀Cl₂N₂O₂
• MW: 295.205401420593
• CID: 4780190
• Update Time: 2025-06-11

2-Methoxy-6-(piperazin-1-ylmethyl)phenol 2HCl Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-(piperazin-1-ylmethyl)phenol 2HCl
• GS2184
• 3-(piperazin-1-ylmethyl)benzene-1,2-diol

• Inchi： 1S/C12H18N2O2.2ClH/c1-16-11-4-2-3-10(12(11)15)9-14-7-5-13-6-8-14;;/h2-4,13,15H,5-9H2,1H3;2*1H
• InChI Key： PBFOVEKLAQRPPU-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC1C(=CC=CC=1CN1CCNCC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 207
• Topological Polar Surface Area: 44.7

Additional information on 2-Methoxy-6-(piperazin-1-ylmethyl)phenol 2HCl

Introduction to 2-Methoxy-6-(piperazin-1-ylmethyl)phenol 2HCl (CAS No. 1956380-64-5)

2-Methoxy-6-(piperazin-1-ylmethyl)phenol 2HCl, identified by the Chemical Abstracts Service Number (CAS No.) 1956380-64-5, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a methoxy-substituted phenol core linked to a piperazine moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of the piperazine group introduces a basic nitrogen atom, which can participate in hydrogen bonding and ionic interactions, making it a valuable scaffold for drug design.

The structure of 2-Methoxy-6-(piperazin-1-ylmethyl)phenol 2HCl consists of a phenolic ring substituted at the 2-position with a methoxy group and at the 6-position with a piperazinylmethyl group. The chloride salt form (2HCl) enhances solubility, which is a critical factor in pharmaceutical formulations. This compound’s unique structural features have positioned it as a candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in phenolic derivatives due to their diverse biological activities. Phenols are known for their antioxidant properties, and modifications to their structure can enhance or alter their pharmacological effects. The addition of a piperazine group in 2-Methoxy-6-(piperazin-1-ylmethyl)phenol 2HCl introduces potential interactions with biological targets such as enzymes and receptors, which could lead to novel therapeutic applications.

Current research in medicinal chemistry focuses on developing small molecules that can modulate biological pathways associated with diseases. The biological activity of 2-Methoxy-6-(piperazin-1-ylmethyl)phenol 2HCl has been explored in several preclinical studies. Preliminary findings suggest that this compound may exhibit properties relevant to central nervous system (CNS) disorders, inflammation, and other metabolic conditions. The piperazine moiety is particularly noteworthy, as it is commonly found in drugs that target neurotransmitter systems.

The pharmacological potential of 2-Methoxy-6-(piperazin-1-ylmethyl)phenol 2HCl lies in its ability to interact with multiple biological targets. The phenolic hydroxyl group can engage in redox reactions, while the piperazine ring can bind to specific receptors or enzymes. This dual functionality makes it an attractive candidate for multitarget drug discovery efforts. Researchers are exploring its interactions with serotonergic receptors, dopaminergic pathways, and other neurotransmitter systems that play a role in mood regulation and cognitive function.

One of the most promising areas of investigation involves the application of 2-Methoxy-6-(piperazin-1-ylmethyl)phenol 2HCl in the treatment of neurological disorders. Studies have indicated that phenolic derivatives can cross the blood-brain barrier (BBB), although this property can vary depending on the specific substitution pattern. The presence of the piperazine group may enhance BBB penetration by influencing lipophilicity and metabolic stability. Further research is needed to optimize these properties for therapeutic use.

The synthesis of 2-Methoxy-6-(piperazin-1-ylmethyl)phenol 2HCl involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by salt formation to improve solubility. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct larger-scale studies on this compound.

In conclusion, 2-Methoxy-6-(piperazin-1-ylmethyl)phenol 2HCl (CAS No. 1956380-64-5) represents a significant compound in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a phenolic core and piperazine moiety offers opportunities for modulating various biological pathways relevant to CNS disorders and other diseases. Continued investigation into its pharmacological properties will likely uncover new therapeutic applications, contributing to advancements in drug discovery and development.